Cas no 916201-66-6 (1-(Benzo[d]thiazol-5-yl)ethanamine)
1-(Benzo[d]thiazol-5-yl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(Benzo[d]thiazol-5-yl)ethanamine
- FCH1144740
- AK358790
- AX8310564
- (S)-1-(BENZO[D]THIAZOL-5-YL)ETHAN-1-AMINE
- (R)-1-(BENZO[D]THIAZOL-5-YL)ETHAN-1-AMINE
-
- Inchi: 1S/C9H10N2S/c1-6(10)7-2-3-9-8(4-7)11-5-12-9/h2-6H,10H2,1H3
- InChI Key: OYEMTXBRVDLKKG-UHFFFAOYSA-N
- SMILES: S1C=NC2=C1C=CC(=C2)C(C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- XLogP3: 1.3
- Topological Polar Surface Area: 67.2
1-(Benzo[d]thiazol-5-yl)ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM529425-1g |
1-(Benzo[d]thiazol-5-yl)ethanamine |
916201-66-6 | 97% | 1g |
$735 | 2024-07-20 | |
| Alichem | A059006690-5g |
1-(Benzo[d]thiazol-5-yl)ethanamine |
916201-66-6 | 97% | 5g |
$2599.94 | 2023-08-31 | |
| Alichem | A059006690-10g |
1-(Benzo[d]thiazol-5-yl)ethanamine |
916201-66-6 | 97% | 10g |
$4002.58 | 2023-08-31 | |
| Alichem | A059006690-25g |
1-(Benzo[d]thiazol-5-yl)ethanamine |
916201-66-6 | 97% | 25g |
$6030.00 | 2023-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2044875-1g |
1-(Benzo[d]thiazol-5-yl)ethan-1-amine |
916201-66-6 | 1g |
¥6685.00 | 2024-04-25 | ||
| Crysdot LLC | CD11017214-1g |
1-(Benzo[d]thiazol-5-yl)ethanamine |
916201-66-6 | 97% | 1g |
$729 | 2024-07-19 | |
| Crysdot LLC | CD11017214-5g |
1-(Benzo[d]thiazol-5-yl)ethanamine |
916201-66-6 | 97% | 5g |
$1861 | 2024-07-19 | |
| Crysdot LLC | CD11017214-10g |
1-(Benzo[d]thiazol-5-yl)ethanamine |
916201-66-6 | 97% | 10g |
$2728 | 2024-07-19 | |
| Crysdot LLC | CD11017214-25g |
1-(Benzo[d]thiazol-5-yl)ethanamine |
916201-66-6 | 97% | 25g |
$4236 | 2024-07-19 |
1-(Benzo[d]thiazol-5-yl)ethanamine Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 1-(Benzo[d]thiazol-5-yl)ethanamine
Introduction to 1-(Benzo[d]thiazol-5-yl)ethanamine (CAS No. 916201-66-6)
1-(Benzo[d]thiazol-5-yl)ethanamine, also known by its CAS registry number CAS No. 916201-66-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C9H9N3S, has been the subject of extensive research due to its unique chemical properties and potential applications in drug development and advanced materials.
The structure of 1-(Benzo[d]thiazol-5-yl)ethanamine comprises a benzo[d]thiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole moiety, which contains sulfur and nitrogen atoms, contributes to the compound's reactivity and stability. The ethanamine group attached to the benzo[d]thiazole ring further enhances its functional versatility, making it a valuable building block in organic synthesis.
Recent studies have highlighted the potential of CAS No. 916201-66-6 in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anti-tumor drug discovery. The benzo[d]thiazole moiety is known to exhibit significant pharmacological activity, making it a focal point in medicinal chemistry.
In addition to its pharmaceutical applications, 1-(Benzo[d]thiazol-5-yl)ethanamine has shown promise in materials science. Its ability to form stable coordination complexes has led to investigations into its use as a ligand in catalytic systems and as a component in advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These applications underscore the compound's versatility and importance in modern chemical research.
The synthesis of CAS No. 916201-66-6 involves a multi-step process that typically begins with the preparation of the benzo[d]thiazole derivative followed by nucleophilic substitution or coupling reactions to introduce the ethanamine group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for both academic and industrial purposes.
From an environmental standpoint, researchers have also examined the biodegradation pathways of 1-(Benzo[d]thiazol-5-yl)ethanamine. Understanding its environmental fate is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.
In conclusion, CAS No. 916201-66-6, or 1-(Benzo[d]thiazol-5-yl)ethanamine, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its synthesis, functionality, and applications, position it as a key player in future advancements in organic chemistry and materials science.
916201-66-6 (1-(Benzo[d]thiazol-5-yl)ethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)